Cas no 1736-22-7 (4-Isoxazolecarboxylic acid, 5-(3-fluorophenyl)-3-methyl-)
4-Isoxazolecarboxylic acid, 5-(3-fluorophenyl)-3-methyl-, is a fluorinated isoxazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a 3-fluorophenyl substituent with a methyl group at the 3-position of the isoxazole ring, enhancing its utility as a versatile intermediate in synthetic chemistry. The presence of the fluorine atom may improve metabolic stability and binding affinity in bioactive compounds. This compound is particularly valuable for the development of novel heterocyclic frameworks, offering opportunities for structure-activity relationship studies. Its well-defined molecular architecture ensures reproducibility in synthesis, making it a reliable choice for researchers exploring new therapeutic or agrochemical agents.
1736-22-7 structure
Product Name:4-Isoxazolecarboxylic acid, 5-(3-fluorophenyl)-3-methyl-
CAS No:1736-22-7
MF:C11H8FNO3
MW:221.184526443481
CID:1363318
Update Time:2025-06-07
4-Isoxazolecarboxylic acid, 5-(3-fluorophenyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarboxylic acid, 5-(3-fluorophenyl)-3-methyl-
-
- Inchi: 1S/C11H8FNO3/c1-6-9(11(14)15)10(16-13-6)7-3-2-4-8(12)5-7/h2-5H,1H3,(H,14,15)
- InChI Key: LKCQAHNATNUEOW-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CC(F)=C2)=C(C(O)=O)C(C)=N1
Computed Properties
- Exact Mass: 221.049
- Monoisotopic Mass: 221.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
Experimental Properties
- Density: 1.350±0.06 g/cm3(Predicted)
- Boiling Point: 363.0±37.0 °C(Predicted)
- pka: 2.10±0.25(Predicted)
4-Isoxazolecarboxylic acid, 5-(3-fluorophenyl)-3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A080067853-1g |
5-(3-Fluorophenyl)-3-methylisoxazole-4-carboxylic acid |
1736-22-7 | 95% | 1g |
$1,740.00 | 2022-04-02 |
4-Isoxazolecarboxylic acid, 5-(3-fluorophenyl)-3-methyl- Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
1736-22-7 (4-Isoxazolecarboxylic acid, 5-(3-fluorophenyl)-3-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent